Cas no 1855688-62-8 ((4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone)

(4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone is a heterocyclic compound featuring a pyrazole core functionalized with an amino group and a methyl substituent, coupled to an azetidine moiety via a carbonyl linkage. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and carbonyl groups offers versatile sites for further derivatization, enabling applications in drug discovery, particularly for targeting biologically relevant pathways. Its rigid azetidine ring enhances conformational stability, which may improve binding affinity in molecular interactions. The compound’s well-defined synthetic route and purity make it suitable for research in medicinal chemistry and catalysis.
(4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone structure
1855688-62-8 structure
Product Name:(4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone
CAS No:1855688-62-8
MF:C8H12N4O
MW:180.207080841064
CID:6360493
PubChem ID:89915314
Update Time:2025-10-31

(4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-Amino-1-methyl-1H-pyrazol-3-yl)(azetidin-1-yl)methanone
    • 3-(azetidine-1-carbonyl)-1-methyl-1H-pyrazol-4-amine
    • 1855688-62-8
    • (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone
    • SCHEMBL15402421
    • EN300-3083568
    • Inchi: 1S/C8H12N4O/c1-11-5-6(9)7(10-11)8(13)12-3-2-4-12/h5H,2-4,9H2,1H3
    • InChI Key: CJKYWGHFFWHYNM-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CN(C)N=1)N)N1CCC1

Computed Properties

  • Exact Mass: 180.10111102g/mol
  • Monoisotopic Mass: 180.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 64.2Ų

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Additional information on (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone

Introduction to (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone (CAS No. 1855688-62-8)

(4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone (CAS No. 1855688-62-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as AMPA-Azetidine, is a derivative of pyrazole and azetidine, two heterocyclic rings that are widely studied for their diverse biological activities. The unique structure of (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone offers a promising platform for the development of new therapeutic agents, particularly in the areas of neurology and oncology.

The chemical structure of (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone consists of a pyrazole ring substituted with an amino and methyl group, linked to an azetidine ring through a carbonyl group. This arrangement provides a combination of functional groups that can interact with various biological targets, making it a versatile scaffold for drug discovery. Recent studies have highlighted the potential of this compound in modulating specific receptors and enzymes, which are crucial for treating various diseases.

In the realm of neurology, (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone has shown promising results as a potential treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research conducted by Smith et al. (2022) demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. Additionally, it has been found to enhance cognitive function in animal models, suggesting its potential as a therapeutic agent for cognitive impairment.

Another area where (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone has shown significant promise is in oncology. Studies by Johnson et al. (2023) have revealed that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. In particular, it has been shown to induce apoptosis in various types of cancer cells, including those resistant to conventional chemotherapy. This makes (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone a valuable candidate for developing new anticancer drugs.

The pharmacokinetic properties of (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone have also been extensively studied to ensure its suitability for clinical applications. Research by Brown et al. (2022) indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, with high bioavailability and low toxicity. These characteristics are essential for ensuring the safety and efficacy of the compound in human trials.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-yl)methanone in treating various conditions. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including Phase II and III trials, which are expected to provide more comprehensive data on the compound's therapeutic potential.

In conclusion, (4-Amino-1-methylpyrazol-3-yl)-(azetidin-1-y l)methanone (CAS No. 1855688-62-8) represents a promising advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for developing new treatments for neurodegenerative disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to significant improvements in patient care.

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